Cas no 31430-19-0 (Mebendazole Ethyl Analog)

Mebendazole Ethyl Analog Properties

Names and Identifiers

• Mebendazole Ethyl Analog
• Mebendazole Ethyl Ester
• Mebendazole Ethyl An
• Mebendazole Impurity E
• ethyl N-(6-benzoyl-1H-benzimidazol-2-yl)carbamate
• Ethyl (5-Benzoyl-1H-benzimidazol-2-yl)carbamate
• SCHEMBL24209313
• 31430-19-0
• o-Desmethyl-O-ethyl mebendazole
• N-(6-Benzoyl-1H-benzimidazol-2-yl)carbamic Acid Ethyl Ester; 5-Benzoyl-2-benzimidazolecarbamic Acid Ethyl Ester; (5-Benzoyl-1H-benzimidazol-2-yl)carbamic Acid Ethyl Ester;
• Carbamic acid, N-(6-benzoyl-1H-benzimidazol-2-yl)-, ethyl ester
• DTXSID30185354
• SCHEMBL25811589
• UNII-5A8Z137Y72
• Ethyl (5-Benzoyl-1H-benzimidazol-2-yl)carbamate; Mebendazole Imp. E (EP); Mebendazole Related Compound E; Mebendazole Impurity E
• Ethyl (5-benzoyl-1H-benzimidazol-2-yl)carbamate
• 5A8Z137Y72
• Q27261743
• Mebendazole specified impurity E [EP]
• MEBENDAZOLE IMPURITY E [EP IMPURITY]
• MEBENDAZOLE IMPURITY E (EP IMPURITY)
• DTXCID40107845
• Mebendazole specified impurity E
• +Expand

• InChIKey： NKAOSHOZUSWEMQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H15N3O3/c1-2-23-17(22)20-16-18-13-9-8-12(10-14(13)19-16)15(21)11-6-4-3-5-7-11/h3-10H,2H2,1H3,(H2,18,19,20,22)
• SMILES： CCOC(=O)NC1=NC2=C(N1)C=C(C=C2)C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 309.11100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 309.11134135g/mol
• Heavy Atom Count: 23
• Complexity: 437
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• LogP: 3.37590
• PSA: 87.57000